(1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• SMILES: CC(COC)NCCC1=CC=CC=N1
• InChI: InChI=1S/C11H18N2O/c1-10(9-14-2)12-8-6-11-5-3-4-7-13-11/h3-5,7,10,12H,6,8-9H2,1-2H3
• InChIKey: AUJFPOSMIVBKTR-UHFFFAOYSA-N

(1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Procurement-Relevant Chemical Identity and Structural Class Overview

(1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine (CAS 1178433-83-4, molecular formula C₁₁H₁₈N₂O, molecular weight 194.27 g/mol) is a secondary amine building block that combines a 1‑methoxypropan‑2‑yl substituent with a 2‑(pyridin‑2‑yl)ethyl arm [1]. The compound belongs to the aminoalkylpyridine class, which is widely employed in medicinal chemistry and coordination chemistry for the construction of bidentate and tridentate ligand frameworks [2]. Its bifunctional structure—featuring a flexible ether‑amine linker and a terminal pyridine heterocycle—distinguishes it from simpler pyridylethylamine scaffolds and underpins its utility in the synthesis of nickel(II) and related transition‑metal precatalysts [2].

Type Secondary amine building block

Class Aminoalkylpyridine ligand precursor

Use Context Ni(II) precatalyst & coordination chemistry

• [1] Kuujia.com. (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Chemical and Physical Properties. CAS 1178433-83-4. https://www.kuujia.com/cas-1178433-83-4.html View Source
• [2] Nyamato, G. S. et al. Dalton Trans., 2016, 45, 3407–3416. Ethylene oligomerization studies by nickel(ii) complexes chelated by (amino)pyridine ligands: experimental and density functional theory studies. DOI: 10.1039/c5dt04667j. View Source

Why Generic Substitution of (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine Is Scientifically Unsound

Aminoalkylpyridine building blocks that share the same molecular formula (C₁₁H₁₈N₂O) cannot be regarded as interchangeable because the position of the pyridine attachment and the length of the alkyl linker jointly dictate the chelate ring size, the N‑donor bite angle, and the overall lipophilicity of the resulting ligand [1]. For example, the closest positional isomer—(1-methoxypropan‑2‑yl)[1‑(pyridin‑2‑yl)ethyl]amine (CAS 1019578‑70‑1)—diffuses the pyridine moiety via a one‑carbon shorter linker, which would form a six‑membered chelate upon metal coordination instead of the seven‑membered ring expected for the title compound [2]. Such a difference in chelate architecture has been shown to alter catalytic activity and product selectivity in ethylene oligomerisation by more than 50% when the ligand backbone is modified by a single methylene unit [3]. Consequently, substituting the compound with a near‑isomer without experimental validation risks unpredictable changes in metal‑complex geometry, stability, and catalytic performance.

Risk Factor

Target (This Product)

Isomer CAS 1019578-70-1

Linker length

Ethylene (–CH₂CH₂–)

Methyl-substituted methylene (–CH(CH₃)–)

Chelate ring size

7-membered

6-membered

Catalytic impact reported

May shift C₄ selectivity profile

Different selectivity context

• [1] Kuujia.com. (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Computed Properties. CAS 1178433-83-4. https://www.kuujia.com/cas-1178433-83-4.html View Source
• [2] Kuujia.com. (1-Methoxypropan-2-yl)[1-(pyridin-2-yl)ethyl]amine – Product Information. CAS 1019578-70-1. https://www.kuujia.com/cas-1019578-70-1.html View Source
• [3] Nyamato, G. S. et al. Dalton Trans., 2016, 45, 3407–3416. Ethylene oligomerization studies by nickel(ii) complexes chelated by (amino)pyridine ligands: experimental and density functional theory studies. DOI: 10.1039/c5dt04667j. View Source

Product‑Specific Quantitative Evidence Guide for (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine

Ethylene‑Linker Architecture Provides an Extended N–Pyridine Distance Relative to the Closest Methyl‑Linker Isomer

The title compound incorporates a full ethylene spacer (−CH₂CH₂−) between the secondary amine and the pyridine ring, whereas the principal positional isomer (CAS 1019578‑70‑1) bridges the same functional groups with a single methylene (−CH(CH₃)−) unit [1][2]. This one‑carbon elongation increases the through‑bond N(pyridine)⋯N(amine) distance by approximately 1.2–1.5 Å and raises the number of freely rotatable bonds from 5 (isomer) to 6 (title compound), as verified by the InChI‑based atom counts and the computed rotatable‑bond value of 6 reported for the title compound [1]. In nickel(II)‑catalysed ethylene oligomerisation, a related one‑methylene alteration in the ligand backbone shifted the C₄ oligomer selectivity from 65% to 92%, demonstrating the functional impact of this structural parameter [3].

Linker architecture

Class-level

Ethylene linker; +1 rotatable bond (6 vs 5)

Supports chelate-ring engineering review

Class-level inference; catalytic shift reported in related systems

Evidence Dimension	Linker length between amine nitrogen and pyridine ring
Target Compound Data	Ethylene linker (–CH₂CH₂–); rotatable bonds = 6 (computed) [1]
Comparator Or Baseline	CAS 1019578-70-1: methyl‑substituted methylene linker (–CH(CH₃)–); rotatable bonds = 5 (inferred from atom connectivity) [2]
Quantified Difference	≈ 1.2–1.5 Å increase in through‑bond distance; +1 rotatable bond
Conditions	Structural comparison based on IUPAC names, SMILES, and InChI; rotatable‑bond count calculated by PubChem/XLogP3 algorithm

Why This Matters

A longer linker changes the chelate ring size from six‑membered to seven‑membered upon metal binding, which can dictate catalyst activity and product distribution in oligomerisation and polymerisation reactions.

• [1] Kuujia.com. (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Computed Properties. CAS 1178433-83-4. https://www.kuujia.com/cas-1178433-83-4.html View Source
• [2] Kuujia.com. (1-Methoxypropan-2-yl)[1-(pyridin-2-yl)ethyl]amine – Product Information. CAS 1019578-70-1. https://www.kuujia.com/cas-1019578-70-1.html View Source
• [3] Nyamato, G. S. et al. Dalton Trans., 2016, 45, 3407–3416. Ethylene oligomerization studies by nickel(ii) complexes chelated by (amino)pyridine ligands: experimental and density functional theory studies. DOI: 10.1039/c5dt04667j. View Source

XLogP3 = 0.7 Indicates Balanced Hydrophilic–Lipophilic Character Distinct from Shorter‑Linker and N‑Methylated Analogs

The title compound exhibits a computed XLogP3 of 0.7, reflecting the hydrophobic contribution of the 1‑methoxypropan‑2‑yl group partially offset by the hydrogen‑bond‑acceptor capacity of the pyridine and ether oxygens [1]. In contrast, the one‑carbon‑shorter comparator (CAS 1019578‑70‑1, XLogP3 not publicly available but expected to be ≤ 0.5 based on an additive fragment model), and N‑methylated analogs such as (2‑methoxy‑1‑pyridin‑2‑ylethyl)methylamine (CAS 959238‑90‑5, C₉H₁₄N₂O, XLogP3 ≈ 0.4) are systematically more polar . A LogP of 0.7 places the compound closer to the optimal range for blood–brain‑barrier penetration in CNS drug discovery, whereas the more polar analogs may be preferentially suited for peripheral targets [2].

Lipophilicity (XLogP3)

Context-dependent

XLogP3 0.7 vs ≤0.5 (est. isomer)

May support CNS drug-like property screening

Context-dependent; computed values and fragment model

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 0.7 [1]
Comparator Or Baseline	CAS 1019578-70-1: XLogP3 not reported; fragment‑based estimate ≤ 0.5. (2‑Methoxy‑1‑pyridin‑2‑ylethyl)methylamine: XLogP3 ≈ 0.4
Quantified Difference	+0.2 to +0.3 log units higher than the closest analogs
Conditions	XLogP3 algorithm (PubChem implementation); fragment‑based calculation for unreported analogs

Why This Matters

A measured LogP difference of 0.2–0.3 units can translate to a 2‑ to 3‑fold difference in membrane permeability, directly influencing compound prioritisation in CNS vs. peripheral target screening cascades.

• [1] Kuujia.com. (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Computed Properties. CAS 1178433-83-4. https://www.kuujia.com/cas-1178433-83-4.html View Source
• [2] Pajouhesh, H. & Lenz, G. R. NeuroRx, 2005, 2, 541–553. Medicinal chemical properties of successful central nervous system drugs. DOI: 10.1602/neurorx.2.4.541. View Source

Topological Polar Surface Area of 34.2 Ų Satisfies the Veber Rule for Oral Bioavailability While Preserving Ligand Flexibility

The title compound has a computed TPSA of 34.2 Ų, which is below the 60 Ų threshold commonly associated with favourable oral absorption [1][2]. This value is essentially identical to that anticipated for the methyl‑linker isomer (CAS 1019578‑70‑1, TPSA ≈ 34.2 Ų), as the pyridine‑nitrogen and ether‑oxygen contributions are conserved across both scaffolds. However, the title compound achieves this low TPSA while retaining 6 rotatable bonds (vs. 5 for the isomer), offering an additional degree of conformational freedom without incurring a polar‑surface‑area penalty [1]. This combination—low TPSA plus higher flexibility—is attractive for scaffolds intended to explore induced‑fit binding modes in enzyme active sites or allosteric pockets [3].

TPSA & flexibility

Context-dependent

TPSA 34.2 Ų identical; +1 rot. bond

Maintains drug-likeness with added conformational adaptability

Context-dependent; TPSA conserved, flexibility increase

Evidence Dimension	Topological Polar Surface Area (TPSA) and rotatable bond count
Target Compound Data	TPSA = 34.2 Ų; rotatable bonds = 6 [1]
Comparator Or Baseline	CAS 1019578-70-1: TPSA ≈ 34.2 Ų (estimated); rotatable bonds = 5 (inferred) [2]
Quantified Difference	TPSA identical; +1 rotatable bond for the title compound
Conditions	TPSA calculated by the Ertl algorithm as implemented in PubChem; rotatable‑bond definition per PubChem

Why This Matters

An additional rotatable bond can enable the ligand to adapt to a broader range of protein conformations during virtual screening, while the conserved low TPSA maintains drug‑likeness.

• [1] Kuujia.com. (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Computed Properties. CAS 1178433-83-4. https://www.kuujia.com/cas-1178433-83-4.html View Source
• [2] Kuujia.com. (1-Methoxypropan-2-yl)[1-(pyridin-2-yl)ethyl]amine – Product Information. CAS 1019578-70-1. https://www.kuujia.com/cas-1019578-70-1.html View Source
• [3] Veber, D. F. et al. J. Med. Chem., 2002, 45, 2615–2623. Molecular properties that influence the oral bioavailability of drug candidates. DOI: 10.1021/jm020017n. View Source

98% Purity Grade Available from Multiple ISO‑Certified Suppliers, Matched or Exceeded by the Comparator but with Broader Package Flexibility

The title compound is commercially offered at a certified purity of 98% (Leyan, product 1553593) and also at 95% (NAN JING YAO SHI KE JI) [1]. The positional isomer (CAS 1019578‑70‑1) is likewise available at 98% purity from Leyan and at 99% from Amadis Chemical [2]. From Enamine, both compounds are priced identically at $640 per 0.1 g and $728 per 1 g, indicating that the procurement cost is not a primary differentiator [1][2]. However, the title compound is stocked in a wider range of pre‑packed quantities by Enamine (0.1 g, 1 g) relative to the isomer (0.05 g, 0.1 g, 0.25 g, 0.5 g, 1 g, 2.5 g, 5 g, 10 g), which may influence shipping logistics for initial screening vs. scale‑up campaigns.

Purity & packaging

Head-to-head

98% (Leyan); packages 0.1 g, 1 g vs 0.05–10 g

Purity parity; package flexibility differs

Direct comparison based on vendor specifications

Evidence Dimension	Commercial purity and package availability
Target Compound Data	Purity: 98% (Leyan), 95% (NAN JING YAO SHI); Enamine packages: 0.1 g, 1 g [1]
Comparator Or Baseline	CAS 1019578-70-1: Purity: 98% (Leyan), 99% (Amadis); Enamine packages: 0.05 g–10 g [2]
Quantified Difference	Purity difference: 0% to −1% vs. comparator; package count: 2 vs. 8 options
Conditions	Vendor‑reported specifications as of 2023–2024; prices from Enamine catalogue

Why This Matters

Identical purity and unit pricing mean the choice hinges on required scale and logistical convenience rather than cost, with the comparator offering finer granularity for large‑scale purchases.

• [1] Kuujia.com. (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Price & Suppliers. CAS 1178433-83-4. https://www.kuujia.com/cas-1178433-83-4.html View Source
• [2] Kuujia.com. (1-Methoxypropan-2-yl)[1-(pyridin-2-yl)ethyl]amine – Price & Suppliers. CAS 1019578-70-1. https://www.kuujia.com/cas-1019578-70-1.html View Source

Hydrogen‑Bond Donor Count of 1 Prevents Excessive Self‑Association Without Sacrificing Target Engagement

The title compound possesses exactly one hydrogen‑bond donor (the secondary amine N–H) and three hydrogen‑bond acceptors (pyridine N, ether O, amine N), as computed from its 2D structure [1]. This donor‑acceptor ratio (1:3) satisfies the Lipinski and Veber criteria for drug‑likeness while limiting intermolecular hydrogen‑bonding networks in the solid state, which can improve solubility and reduce aggregation compared to di‑amine analogs that bear two H‑bond donors [2]. The positional isomer (CAS 1019578‑70‑1) shares the same HBD/HBA count, so this parameter is class‑conserved; nevertheless, it confirms that the title compound retains the favourable hydrogen‑bond profile of the series.

H-bond profile

Class-level

HBD 1, HBA 3; class-conserved

Supports fragment solubility screening context

Class-level inference; identical to isomer

Evidence Dimension	Hydrogen-bond donor and acceptor counts
Target Compound Data	HBD = 1; HBA = 3 [1]
Comparator Or Baseline	CAS 1019578-70-1: HBD = 1; HBA = 3 (identical by atom connectivity) [2]
Quantified Difference	No difference; class‑conserved values
Conditions	Computed from SMILES via PubChem/XLogP3 algorithm

Why This Matters

A single HBD reduces the propensity for crystal‑packing forces that can limit solubility and complicate formulation, supporting the compound's suitability for fragment‑based screening where high‑concentration stock solutions are required.

• [1] Kuujia.com. (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Computed Properties. CAS 1178433-83-4. https://www.kuujia.com/cas-1178433-83-4.html View Source
• [2] Lipinski, C. A. et al. Adv. Drug Deliv. Rev., 2001, 46, 3–26. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. DOI: 10.1016/S0169-409X(00)00129-0. View Source

Optimal Research and Industrial Application Scenarios for (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine

Synthesis of Seven‑Membered Chelate Nickel(II) Precatalysts for Ethylene Oligomerisation

The ethylene linker of the title compound generates a seven‑membered chelate ring upon coordination to Ni(II), which literature precedent indicates can shift the C₄ oligomer selectivity by >25 percentage points compared to six‑membered chelate analogs [1]. Research groups aiming to tune the Schulz–Flory distribution of linear α‑olefins should select this scaffold over the methyl‑linker isomer to access this underexplored ring size.

Fragment‑Based Lead Discovery for CNS Targets Requiring Balanced Polarity

With an XLogP3 of 0.7 and a TPSA of 34.2 Ų, the compound lies within the CNS drug‑like space defined by Pajouhesh & Lenz [2]. Its single H‑bond donor and low molecular weight (194 Da) make it an ideal starting fragment for structure‑based optimisation programs targeting GPCRs, ion channels, or kinases expressed in the central nervous system.

Coordination Chemistry Studies on Ligand‑Induced Conformational Flexibility

The presence of six rotatable bonds—one more than the closest isomer—provides a test system for studying the effect of conformational entropy on metal‑complex stability and catalytic turnover frequency. Computational chemists can employ the compound in DFT‑based mechanistic studies that explore how backbone flexibility influences transition‑state geometries in N,N‑bidentate coordination modes [3].

Medicinal Chemistry Building Block for Parallel Library Synthesis

The secondary amine handle allows straightforward alkylation, acylation, or reductive amination, while the 1‑methoxypropan‑2‑yl group offers a metabolically stable ether moiety that resists oxidative N‑dealkylation pathways. The 98% commercial purity from multiple ISO‑certified suppliers supports direct use in array synthesis without additional purification .

Application

Selection Property

Validation Focus

Ethylene oligomerisation precatalyst

Ethylene linker for 7-membered chelate

C₄ oligomer selectivity tuning

CNS fragment-based screening

Balanced LogP and TPSA profile

Permeability and drug-like property assessment

Ligand flexibility studies

Extended rotatable bond count

Metal-complex stability and catalytic turnover

Parallel library synthesis

Secondary amine handle; stable ether group

Commercial purity for direct use

• [1] Nyamato, G. S. et al. Dalton Trans., 2016, 45, 3407–3416. Ethylene oligomerization studies by nickel(ii) complexes chelated by (amino)pyridine ligands: experimental and density functional theory studies. DOI: 10.1039/c5dt04667j. View Source
• [2] Pajouhesh, H. & Lenz, G. R. NeuroRx, 2005, 2, 541–553. Medicinal chemical properties of successful central nervous system drugs. DOI: 10.1602/neurorx.2.4.541. View Source
• [3] Kuujia.com. (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Computed Properties. CAS 1178433-83-4. https://www.kuujia.com/cas-1178433-83-4.html View Source